Cas no 32338-22-0 (2-(3-Aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(3-Aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 32338-22-0
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1454780
• PubChem ID: 960942
• Update Time: 2025-09-20

2-(3-Aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(3-aminophenyl)-
• 2-(3-aminophenyl)isoindole-1,3-dione
• 32338-22-0
• Oprea1_874458
• AKOS000142498
• Z57448306
• GS-9624
• 2-(3-aminophenyl)-1H-isoindole-1,3(2H)-dione
• SCHEMBL13910988
• 2-(3-aminophenyl)-isoindole-1,3-dione
• AM20040172
• EN300-68920
• N-(3-Aminophenyl)phthalimide
• CHEMBL277223
• DTXSID70359375
• 2-(3-aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CS-0258042
• 2-(3-Aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C14H10N2O2/c15-9-4-3-5-10(8-9)16-13(17)11-6-1-2-7-12(11)14(16)18/h1-8H,15H2
• InChI Key： OOPLRJVJUNAQIG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(3-Aminophenyl)-2,3-dihydro-1H-isoindole-1,3-dione

Professional Introduction to 1H-Isoindole-1,3(2H)-dione, 2-(3-aminophenyl)- (CAS No: 32338-22-0)

1H-Isoindole-1,3(2H)-dione, 2-(3-aminophenyl)-, identified by its Chemical Abstracts Service (CAS) number 32338-22-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the isooindole family, characterized by a fused benzene and pyridine ring system. The presence of both carbonyl and amino functional groups in its structure imparts unique reactivity and potential biological activity, making it a subject of considerable interest in drug discovery and development.

The molecular framework of 1H-Isoindole-1,3(2H)-dione, 2-(3-aminophenyl)- consists of a central isooindole core substituted with an amino group at the 2-position and a carbonyl group at the 1 and 3 positions. This structural configuration facilitates diverse chemical transformations, enabling its incorporation into various pharmacophores. The compound’s dual functionality has garnered attention for its potential applications in designing novel therapeutic agents targeting a range of biological pathways.

In recent years, advancements in computational chemistry and molecular modeling have enhanced the understanding of the interactions between 1H-Isoindole-1,3(2H)-dione, 2-(3-aminophenyl)- and biological targets. Studies have demonstrated that this compound can interact with enzymes and receptors involved in inflammatory responses, making it a promising candidate for developing anti-inflammatory medications. The amino group at the 2-position allows for hydrogen bonding interactions, while the carbonyl groups provide opportunities for further derivatization to enhance binding affinity.

One of the most compelling aspects of 1H-Isoindole-1,3(2H)-dione, 2-(3-aminophenyl)- is its versatility in serving as a scaffold for drug design. Researchers have leveraged its structural features to develop molecules with improved pharmacokinetic properties. For instance, modifications at the 3-aminophenyl moiety have been explored to optimize solubility and metabolic stability. These efforts align with current trends in medicinal chemistry aimed at creating drugs with enhanced efficacy and reduced side effects.

The synthesis of 1H-Isoindole-1,3(2H)-dione, 2-(3-aminophenyl)- involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the isooindole core followed by functional group interconversions to introduce the amino and carbonyl groups. Recent innovations in green chemistry have also influenced these synthetic routes, emphasizing sustainable practices such as catalytic methods and solvent-free reactions.

From a biological perspective, 1H-Isoindole-1,3(2H)-dione, 2-(3-aminophenyl)- has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in diseases like cancer and neurodegeneration. The compound’s ability to modulate enzyme activity without significant off-target effects makes it an attractive lead for further development. Collaborative efforts between chemists and biologists are crucial in translating these findings into clinical applications.

The pharmaceutical industry continues to invest heavily in exploring heterocyclic compounds like 1H-Isoindole-1,3(2H)-dione, 2-(3-aminophenyl)- due to their diverse biological activities. The integration of high-throughput screening technologies has accelerated the discovery process by enabling rapid assessment of large libraries of compounds. This approach has led to several hits that have advanced into clinical trials.

In conclusion,1H-Isoindole-1,3(2H)-dione, 2-(3-aminophenyl)- (CAS No: 32338-22-0) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and potential biological applications position it as a valuable asset in ongoing drug discovery initiatives. As research progresses, it is anticipated that new derivatives will emerge with even greater therapeutic potential.